molecular formula C19H20N6OS B2955058 HPK1-IN-2 dihydrochloride CAS No. 2416245-96-8

HPK1-IN-2 dihydrochloride

Cat. No. B2955058
CAS RN: 2416245-96-8
M. Wt: 380.47
InChI Key: RYNDLWXETPJHDV-SYHGKFOUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

  • Solubility : Soluble in DMSO (76 mg/mL), ethanol (10 mg/mL), and insoluble in water .


Synthesis Analysis

HPK1-IN-2 was developed through structure-based drug design . The compound was optimized using structure-activity relationship (SAR) analysis and medicinal chemistry iteration .


Molecular Structure Analysis

The molecular structure of HPK1-IN-2 is a thieno[2,3-b]pyridin-6(7H)-one, 4-amino-5-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-HPK1-IN-2 . It selectively targets HPK1 and exhibits potent enzymatic inhibition .

Mechanism of Action

HPK1 is a negative regulator of T-cell receptor and B-cell signaling. HPK1-IN-2 inhibits HPK1 kinase activity, leading to enhanced immune responses. It reverses immunosuppression, promotes dendritic cell maturation, and boosts cytokine secretion .

Physical and Chemical Properties

  • ADME Properties : Favorable pharmacokinetics and good oral bioavailability across species

Future Directions

HPK1-IN-2 holds promise as an immuno-oncology agent. Future research should focus on preclinical studies, toxicity profiling, and clinical trials to evaluate its efficacy and safety .

properties

IUPAC Name

4-amino-5-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-7H-thieno[2,3-b]pyridin-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N6OS/c1-24-5-7-25(8-6-24)11-2-3-13-14(10-11)22-17(21-13)15-16(20)12-4-9-27-19(12)23-18(15)26/h2-4,9-10H,5-8H2,1H3,(H,21,22)(H3,20,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WKFZMTSRRQSGEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C2=CC3=C(C=C2)N=C(N3)C4=C(C5=C(NC4=O)SC=C5)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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